Cas no 1806642-39-6 (5-Methyl-2-(3-oxopropyl)phenylacetic acid)

• Product Name: 5-Methyl-2-(3-oxopropyl)phenylacetic acid
• CAS No: 1806642-39-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5005027
• Update Time: 2025-07-19

5-Methyl-2-(3-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-oxopropyl)phenylacetic acid

• Inchi： 1S/C12H14O3/c1-9-4-5-10(3-2-6-13)11(7-9)8-12(14)15/h4-7H,2-3,8H2,1H3,(H,14,15)
• InChI Key： BJLAGGUDKYBHLO-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)C=CC=1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Additional information on 5-Methyl-2-(3-oxopropyl)phenylacetic acid

Introduction to 5-Methyl-2-(3-oxopropyl)phenylacetic acid (CAS No. 1806642-39-6)

5-Methyl-2-(3-oxopropyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806642-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic and aliphatic substituents, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both a methyl group and an acetic acid moiety, coupled with a propyl side chain bearing a ketone functionality, endows this molecule with distinct chemical properties that are of great interest to researchers exploring innovative drug design strategies.

The structural motif of 5-Methyl-2-(3-oxopropyl)phenylacetic acid positions it as a promising candidate for further derivatization and functionalization. In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. The aromatic ring system in this compound provides a stable scaffold for interactions with biological targets, while the acetic acid group offers a versatile site for covalent bonding or further derivatization. These features make it an attractive building block for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 5-Methyl-2-(3-oxopropyl)phenylacetic acid is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition remains a cornerstone of modern drug discovery, with many successful therapeutics being developed based on this mechanism. The unique combination of functional groups in this compound allows for selective binding to specific enzymatic targets, which is crucial for achieving high affinity and selectivity in drug design. For instance, researchers have explored its utility in developing inhibitors targeting proteases and kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-Methyl-2-(3-oxopropyl)phenylacetic acid interacts with biological targets. Molecular modeling studies have revealed that the compound can adopt multiple conformations, depending on its environment. These conformational changes are critical for understanding its binding mode to enzymes and receptors. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify derivatives of this compound that exhibit improved binding affinities and reduced off-target effects. This approach has accelerated the discovery process for novel drug candidates.

The role of 5-Methyl-2-(3-oxopropyl)phenylacetic acid in synthetic organic chemistry cannot be overstated. Its structural features provide chemists with a rich palette of possibilities for constructing more complex molecules. For example, the acetic acid group can be esterified or amidated to introduce solubility or metabolic stability modifications, while the aromatic ring can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions. These transformations have enabled the synthesis of diverse libraries of compounds for high-throughput screening (HTS) campaigns.

In addition to its pharmaceutical applications, 5-Methyl-2-(3-oxopropyl)phenylacetic acid has shown promise in materials science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such applications could potentially revolutionize industrial processes by providing more efficient and environmentally friendly synthetic routes for various chemicals.

The synthesis of 5-Methyl-2-(3-oxopropyl)phenylacetic acid itself is a testament to the ingenuity of modern synthetic methods. While initial reports suggested multi-step synthetic routes involving multiple protection-deprotection steps, recent developments have streamlined these processes through innovative catalytic strategies. Transition-metal-catalyzed cross-coupling reactions, in particular, have enabled more efficient construction of the aromatic core and side chains. These advances not only reduce the cost and time associated with synthesis but also minimize waste generation, aligning with green chemistry principles.

The future prospects for 5-Methyl-2-(3-oxopropyl)phenylacetic acid are bright, with ongoing research uncovering new applications and derivatives. As our understanding of biological pathways continues to expand, so too does the demand for specialized intermediates like this one. By integrating traditional organic synthesis with cutting-edge computational methods, researchers can continue to push the boundaries of what is possible with this versatile compound.